Cas no 112860-04-5 (Cyclopropanecarboxamide,N-(6-methoxy-3-pyridinyl)-)

Cyclopropanecarboxamide,N-(6-methoxy-3-pyridinyl)- structure
112860-04-5 structure
Product Name:Cyclopropanecarboxamide,N-(6-methoxy-3-pyridinyl)-
CAS No:112860-04-5
MF:C10H12N2O2
MW:192.214482307434
MDL:MFCD00245547
CID:200929
PubChem ID:86308
Update Time:2025-04-19

Cyclopropanecarboxamide,N-(6-methoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxamide,N-(6-methoxy-3-pyridinyl)-
    • N-(6-methoxypyridin-3-yl)cyclopropanecarboxamide
    • SCHEMBL41767
    • Cyclopropanecarboxamide, N-(6-methoxy-3-pyridinyl)-
    • N-(6-Methoxypyridin-3-yl)cyclopropanecarboximidic acid
    • MFCD00245547
    • CYCLOPROPYL-N-(6-METHOXY(3-PYRIDYL))FORMAMIDE
    • JPLCQHHISLYGRA-UHFFFAOYSA-N
    • E-0858
    • N-(2-Methoxy-5-pyridyl)-cyclopropane carboxamide
    • AKOS001306992
    • E 0858
    • DTXSID10920922
    • SC 0858
    • Z26413992
    • 112860-04-5
    • n-(6-methoxy-3-pyridinyl)cyclopropanecarboxamide
    • MS-10762
    • N-(5-(2-Methoxypyridinyl))cyclopropanecarboxamide
    • ICIA 0858
    • MDL: MFCD00245547
    • Inchi: 1S/C10H12N2O2/c1-14-9-5-4-8(6-11-9)12-10(13)7-2-3-7/h4-7H,2-3H2,1H3,(H,12,13)
    • InChI Key: JPLCQHHISLYGRA-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NC1C=NC(=CC=1)OC

Computed Properties

  • Exact Mass: 192.09
  • Monoisotopic Mass: 192.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Density: 1.289
  • Boiling Point: 380.8°C at 760 mmHg
  • Flash Point: 184.1°C
  • Refractive Index: 1.619

Cyclopropanecarboxamide,N-(6-methoxy-3-pyridinyl)- Pricemore >>

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